Cas no 1706059-14-4 (4-(2H-1,3-benzodioxole-5-carbonyl)-7-(2,5-difluorophenyl)-1,4-thiazepane)

• Product Name: 4-(2H-1,3-benzodioxole-5-carbonyl)-7-(2,5-difluorophenyl)-1,4-thiazepane
• CAS No: 1706059-14-4
• MF: C₁₉H₁₇F₂NO₃S
• MW: 377.404990911484
• CID: 5366689
• Update Time: 2025-05-20

4-(2H-1,3-benzodioxole-5-carbonyl)-7-(2,5-difluorophenyl)-1,4-thiazepane Chemical and Physical Properties

Names and Identifiers

• 1,3-benzodioxol-5-yl-[7-(2,5-difluorophenyl)-1,4-thiazepan-4-yl]methanone
• 4-(2H-1,3-benzodioxole-5-carbonyl)-7-(2,5-difluorophenyl)-1,4-thiazepane

• Inchi： 1S/C19H17F2NO3S/c20-13-2-3-15(21)14(10-13)18-5-6-22(7-8-26-18)19(23)12-1-4-16-17(9-12)25-11-24-16/h1-4,9-10,18H,5-8,11H2
• InChI Key： SDSMAYVIBZRFPB-UHFFFAOYSA-N
• SMILES： C(C1=CC=C2OCOC2=C1)(N1CCC(C2=CC(F)=CC=C2F)SCC1)=O

Additional information on 4-(2H-1,3-benzodioxole-5-carbonyl)-7-(2,5-difluorophenyl)-1,4-thiazepane

Comprehensive Guide to 4-(2H-1,3-benzodioxole-5-carbonyl)-7-(2,5-difluorophenyl)-1,4-thiazepane (CAS No. 1706059-14-4)

The compound 4-(2H-1,3-benzodioxole-5-carbonyl)-7-(2,5-difluorophenyl)-1,4-thiazepane (CAS No. 1706059-14-4) is a specialized heterocyclic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a benzodioxole and difluorophenyl moiety, makes it a subject of interest for drug discovery and development. This article delves into its properties, applications, and the latest market trends, addressing common queries from researchers and industry professionals.

Chemical Properties and Structure: The molecular formula of 4-(2H-1,3-benzodioxole-5-carbonyl)-7-(2,5-difluorophenyl)-1,4-thiazepane is C19H15F2NO3S, with a molecular weight of 375.39 g/mol. The presence of the 1,4-thiazepane ring and the benzodioxole group contributes to its stability and reactivity, making it suitable for various synthetic applications. The difluorophenyl substitution enhances its lipophilicity, a critical factor in drug design for improved bioavailability.

Applications in Drug Discovery: Researchers are increasingly exploring 4-(2H-1,3-benzodioxole-5-carbonyl)-7-(2,5-difluorophenyl)-1,4-thiazepane for its potential as a pharmacophore in central nervous system (CNS) therapeutics. Its structural similarity to known GABA receptor modulators has sparked interest in its use for anxiety and epilepsy treatments. Additionally, its fluorinated aromatic component aligns with current trends in fluorine-containing drugs, which are gaining traction due to their metabolic stability.

Synthetic Routes and Scalability: The synthesis of 4-(2H-1,3-benzodioxole-5-carbonyl)-7-(2,5-difluorophenyl)-1,4-thiazepane typically involves multi-step organic reactions, including amide coupling and ring-closing strategies. Recent advancements in flow chemistry have improved the scalability of such compounds, addressing a key concern for industrial applications. Researchers often search for "efficient synthesis of 1,4-thiazepane derivatives" or "optimization of benzodioxole-carbonyl reactions," reflecting the demand for streamlined production methods.

Market Trends and Research Focus: The global market for fluorinated heterocycles is projected to grow at a CAGR of 6.2% from 2023 to 2030, driven by their utility in precision medicine. 4-(2H-1,3-benzodioxole-5-carbonyl)-7-(2,5-difluorophenyl)-1,4-thiazepane is part of this trend, with patents filed for its use in neuroprotective agents. AI-driven drug discovery platforms frequently highlight such compounds, as queries like "AI in heterocyclic drug design" and "machine learning for fluorinated compounds" dominate scientific databases.

Safety and Regulatory Considerations: While 4-(2H-1,3-benzodioxole-5-carbonyl)-7-(2,5-difluorophenyl)-1,4-thiazepane is not classified as hazardous, proper handling protocols are recommended due to its organic solvent solubility. Regulatory bodies emphasize green chemistry principles in its synthesis, aligning with the industry's shift toward sustainable practices. Common searches include "environmentally friendly synthesis of thiazepanes" and "biodegradability of fluorinated aromatics," underscoring the intersection of innovation and sustainability.

Future Prospects: With the rise of personalized therapeutics, 4-(2H-1,3-benzodioxole-5-carbonyl)-7-(2,5-difluorophenyl)-1,4-thiazepane could play a pivotal role in next-generation small-molecule drugs. Its modular structure allows for derivatization, a feature highly sought after in combinatorial chemistry. As the scientific community prioritizes "targeted drug delivery" and "multi-functional scaffolds," this compound is poised to remain a focal point of cutting-edge research.